Cas no 302940-77-8 (1H-Isoindol-1-imine, 2-(4-ethoxyphenyl)-2,3-dihydro-)

• Product Name: 1H-Isoindol-1-imine, 2-(4-ethoxyphenyl)-2,3-dihydro-
• CAS No: 302940-77-8
• MF: C₁₆H₁₆N₂O
• MW: 252.311043739319
• CID: 5262252
• Update Time: 2025-10-19

1H-Isoindol-1-imine, 2-(4-ethoxyphenyl)-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-imine, 2-(4-ethoxyphenyl)-2,3-dihydro-

• Inchi： 1S/C16H16N2O/c1-2-19-14-9-7-13(8-10-14)18-11-12-5-3-4-6-15(12)16(18)17/h3-10,17H,2,11H2,1H3
• InChI Key： WVIRHNUWJDTQNH-UHFFFAOYSA-N
• SMILES： C1(=N)C2=C(C=CC=C2)CN1C1=CC=C(OCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on 1H-Isoindol-1-imine, 2-(4-ethoxyphenyl)-2,3-dihydro-

Exploring the Properties and Applications of 1H-Isoindol-1-imine, 2-(4-ethoxyphenyl)-2,3-dihydro (CAS No. 302940-77-8)

The compound 1H-Isoindol-1-imine, 2-(4-ethoxyphenyl)-2,3-dihydro (CAS No. 302940-77-8) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of isoindoles, which are known for their unique electronic properties and structural versatility. The isoindole framework has been extensively studied due to its potential applications in various areas, including drug discovery, optoelectronics, and catalysis.

Recent advancements in synthetic methodologies have enabled the precise construction of isoindole derivatives, such as 1H-Isoindol-1-imine, 2-(4-ethoxyphenyl)-2,3-dihydro. These methods often involve multi-component reactions or transition metal-catalyzed processes that allow for the controlled formation of complex structures. The ethoxyphenyl substituent in this compound plays a crucial role in modulating its electronic properties and enhancing its stability under various conditions.

One of the most intriguing aspects of 1H-Isoindol-1-imine, 2-(4-ethoxyphenyl)-2,3-dihydro is its ability to participate in reversible redox reactions. This property has led to its investigation as a potential component in redox-active materials for energy storage applications. Researchers have demonstrated that this compound can act as an efficient electron acceptor in certain systems, making it a promising candidate for use in next-generation batteries and supercapacitors.

In addition to its electronic properties, 1H-Isoindol-1-imine, 2-(4-ethoxyphenyl)-2,3-dihydro exhibits interesting photophysical characteristics. Studies have shown that this compound absorbs light across a broad range of wavelengths, which suggests its potential application in photovoltaic devices and light-emitting diodes (LEDs). The incorporation of the ethoxyphenyl group further enhances its absorption profile by extending the conjugation length within the molecule.

The synthesis of 1H-Isoindol-1-imine, 2-(4-ethoxyphenyl)-2,3-dihydro typically involves a combination of nucleophilic aromatic substitution and imination reactions. These steps are carefully optimized to ensure high yields and excellent purity of the final product. The use of environmentally friendly solvents and catalysts has also become a focus in recent research efforts to make the synthesis more sustainable.

From a biological standpoint, isoindole derivatives like 1H-Isoindol-1-imine, 2-(4-ethoxyphenyl)-2,3-dihydro have shown potential as inhibitors of various enzymes involved in disease pathways. For instance, studies have indicated that this compound can modulate the activity of kinases and other key enzymes implicated in cancer and inflammatory diseases. This makes it a valuable lead compound for drug discovery programs targeting these conditions.

The stability and reactivity of 1H-Isoindol-1-imine, 2-(4-ethoxyphenyl)-2,3-dihydro under different conditions have also been thoroughly investigated. Researchers have found that this compound exhibits good thermal stability up to moderate temperatures and is resistant to hydrolysis under physiological conditions. These properties are advantageous for its use in both laboratory settings and industrial applications.

In conclusion, 1H-Isoindol-1-imine, 2-(4-ethoxyphenyl)-2,3-dihydro (CAS No. 302940-77-8) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique combination of electronic properties, photophysical behavior, and biological activity positions it as an important molecule for future research and development efforts.